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Compound of Interest

Compound Name: m-Toluoyl-d7 Chloride

Cat. No.: B15292999

Technical Guide: m-Toluoyl-d7 Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on m-Toluoyl-d7 Chloride, a
deuterated derivative of m-Toluoyl chloride. This document outlines its chemical and physical
properties, and common applications, with a focus on its role as a derivatization agent in
analytical chemistry. While specific experimental protocols for the deuterated form are not
widely published, this guide provides detailed methodologies for the analogous non-deuterated
compound, which serve as a strong foundation for its use.

Core Compound Data

m-Toluoyl-d7 Chloride is a stable, isotopically labeled version of m-Toluoyl chloride. The
primary use of such labeled compounds is in mass spectrometry-based analytical methods,
often as internal standards for quantification or as tracers in metabolic studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for m-Toluoyl-d7 Chloride and its
non-deuterated analog for comparison.
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Property m-Toluoyl-d7 Chloride m-Toluoyl chloride

CAS Number 1796602-13-5[1] 1711-06-4[2][3][4][5]1[6][71[8]
Molecular Formula CsD7CIO[1] CsH7CIO[2][3][6]

Molecular Weight 161.637 g/mol [1] 154.59 g/mol [3][6][7]

Purity Typically >98% >99%[4]

Boiling Point No data available 220°C[5], 86°C at 5 mmHg[2]
Melting Point No data available -23°C[5]

Density No data available 1.173 g/mL at 25°C[2]
Refractive Index No data available 1.5485 (n20/D)[2]

Flash Point No data available 76°C (168°F)[5]

Synthesis and Derivatization Applications

m-Toluoyl chloride is a versatile acylating agent used in organic synthesis.[1] Its primary
applications include its use as an intermediate in the production of pharmaceuticals, pesticides,
dyes, and photosensitive materials.[9] A significant application in analytical chemistry is its use
as a derivatization reagent, particularly for amines, to improve their chromatographic separation
and detection.[6]

General Synthesis of m-Toluoyl chloride

The synthesis of m-Toluoyl chloride is typically achieved through the reaction of m-toluic acid
with a chlorinating agent, such as thionyl chloride. This reaction is often carried out in an
organic solvent. The process involves the conversion of the carboxylic acid group to an acyl
chloride. After the reaction is complete, the product is purified by distillation.

A representative synthesis workflow is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [m-Toluoyl-d7 Chloride CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15292999#m-toluoyl-d7-chloride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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